Cas no 2248183-42-6 ((2S)-3-Cyclohexyl-3-methylbutan-2-amine)

• Product Name: (2S)-3-Cyclohexyl-3-methylbutan-2-amine
• CAS No: 2248183-42-6
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• CID: 6015914
• PubChem ID: 137940628
• Update Time: 2025-05-21

(2S)-3-Cyclohexyl-3-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2248183-42-6
• EN300-6506116
• (2S)-3-Cyclohexyl-3-methylbutan-2-amine

• Inchi： 1S/C11H23N/c1-9(12)11(2,3)10-7-5-4-6-8-10/h9-10H,4-8,12H2,1-3H3/t9-/m0/s1
• InChI Key： GKXOTPRWVAKEBI-VIFPVBQESA-N
• SMILES： N[C@@H](C)C(C)(C)C1CCCCC1

Computed Properties

• Exact Mass: 169.183049738g/mol
• Monoisotopic Mass: 169.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 26Ų

Additional information on (2S)-3-Cyclohexyl-3-methylbutan-2-amine

Introduction to (2S)-3-Cyclohexyl-3-methylbutan-2-amine (CAS No. 2248183-42-6)

(2S)-3-Cyclohexyl-3-methylbutan-2-amine is a chiral amine compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 2248183-42-6, has garnered attention due to its structural complexity and potential biological activities. The precise stereochemistry of this molecule, particularly the (2S) configuration, plays a crucial role in its interaction with biological targets, making it a valuable scaffold for drug discovery.

The structural motif of (2S)-3-Cyclohexyl-3-methylbutan-2-amine consists of a cyclohexyl group attached to a tertiary amine, which is further substituted with a methyl group on the third carbon. This arrangement confers unique physicochemical properties, including solubility and metabolic stability, which are essential for its suitability in pharmaceutical applications. The presence of the cyclohexyl ring enhances the compound's lipophilicity, facilitating its absorption and distribution within biological systems.

In recent years, there has been growing interest in the development of chiral amines as pharmacological agents. The enantiomeric purity of these compounds is critical, as different stereoisomers can exhibit vastly different biological activities. Research has demonstrated that the (2S) configuration of (2S)-3-Cyclohexyl-3-methylbutan-2-amine may confer specific therapeutic benefits compared to its (R) counterpart. This has led to extensive studies aimed at optimizing synthetic routes to achieve high enantiomeric excess and purity.

The synthesis of (2S)-3-Cyclohexyl-3-methylbutan-2-amine presents several challenges due to its complex stereochemistry. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve the desired stereoisomer. These approaches not only require meticulous optimization but also demand rigorous purification steps to ensure the absence of impurities that could interfere with biological evaluations.

Recent advancements in computational chemistry have further facilitated the design and optimization of chiral amines like (2S)-3-Cyclohexyl-3-methylbutan-2-amine. Molecular modeling studies have provided insights into the binding interactions of this compound with potential biological targets, aiding in the rational design of more effective derivatives. These computational tools have enabled researchers to predict pharmacokinetic properties and identify promising lead compounds for further development.

The biological activity of (2S)-3-Cyclohexyl-3-methylbutan-2-amine has been explored in various preclinical studies. Initial investigations have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders. The cyclohexyl group's spatial orientation appears to modulate binding affinity, potentially leading to novel therapeutic strategies for conditions such as depression and anxiety.

In addition to its pharmacological potential, (2S)-3-Cyclohexyl-3-methylbutan-2-amine has been investigated for its role in chemical biology research. Its unique structural features make it an attractive candidate for studying enzyme mechanisms and substrate recognition processes. By incorporating this compound into biochemical assays, researchers can gain deeper insights into metabolic pathways and enzyme function, which may inform the development of new therapeutic interventions.

The industrial production of (2S)-3-Cyclohexyl-3-methylbutan-2-amine is another area of focus, with efforts aimed at scaling up synthesis while maintaining high quality standards. Continuous flow chemistry has emerged as a promising approach for achieving efficient and scalable production of chiral amines. This methodology not only enhances yield but also reduces waste generation, aligning with sustainable manufacturing practices.

The regulatory landscape for chiral pharmaceuticals continues to evolve, emphasizing the importance of rigorous characterization and quality control. Manufacturers must navigate complex guidelines to ensure that products like (2S)-3-Cyclohexyl-3-methylbutan-2-amine meet stringent safety and efficacy standards before entering clinical trials or reaching the market. Collaborative efforts between academia and industry are essential to address these challenges and advance the field.

Looking ahead, the future prospects for (2S)-3-Cyclohexyl-3-methylbutan-2-amine appear promising, with ongoing research uncovering new applications and refining synthetic methodologies. As our understanding of stereochemistry and molecular interactions continues to grow, this compound is likely to play an increasingly important role in drug discovery and development. The integration of cutting-edge technologies such as artificial intelligence and machine learning will further accelerate progress in this area.